ethyl 6-ethyl-2-methylpyridine-3-carboxylate
Overview
Description
Ethyl 6-ethyl-2-methylpyridine-3-carboxylate, also known as EEMPC, is an organic compound with a molecular formula of C10H14NO2. It is a colorless, crystalline solid that is soluble in many organic solvents. It has a wide range of applications in the scientific research field, such as in the synthesis of pharmaceuticals and other organic compounds. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for EEMPC.
Scientific Research Applications
Ethyl 6-ethyl-2-methylpyridine-3-carboxylate has a wide range of applications in the scientific research field, such as in the synthesis of pharmaceuticals and other organic compounds. It can also be used as a catalyst in the synthesis of polymers and as a reagent in organic reactions. Additionally, ethyl 6-ethyl-2-methylpyridine-3-carboxylate can be used as an intermediate in the synthesis of complex molecules, such as drug compounds.
Mechanism of Action
Ethyl 6-ethyl-2-methylpyridine-3-carboxylate is a polar compound, meaning it has both hydrophobic and hydrophilic properties. This makes it an ideal reagent for organic reactions as it can interact with both polar and non-polar molecules. Additionally, ethyl 6-ethyl-2-methylpyridine-3-carboxylate has a high reactivity, meaning it can react with a wide range of substrates. This makes it an ideal reagent for organic synthesis.
Biochemical and Physiological Effects
ethyl 6-ethyl-2-methylpyridine-3-carboxylate has been studied for its potential biochemical and physiological effects. In vitro studies have shown that ethyl 6-ethyl-2-methylpyridine-3-carboxylate can inhibit the growth of certain bacteria and fungi. Additionally, ethyl 6-ethyl-2-methylpyridine-3-carboxylate has been shown to have anti-inflammatory and antioxidant properties. However, further research is needed to determine the full range of biochemical and physiological effects of ethyl 6-ethyl-2-methylpyridine-3-carboxylate.
Advantages and Limitations for Lab Experiments
Ethyl 6-ethyl-2-methylpyridine-3-carboxylate is a useful reagent for organic synthesis due to its high reactivity and ability to interact with both polar and non-polar molecules. Additionally, it is relatively inexpensive and can be easily synthesized in the laboratory. However, ethyl 6-ethyl-2-methylpyridine-3-carboxylate is sensitive to air and light and must be stored in a cool, dry place. Additionally, it is important to use proper safety protocols when handling ethyl 6-ethyl-2-methylpyridine-3-carboxylate in the laboratory.
Future Directions
Ethyl 6-ethyl-2-methylpyridine-3-carboxylate has a wide range of potential applications in the scientific research field. Future research should focus on understanding the biochemical and physiological effects of ethyl 6-ethyl-2-methylpyridine-3-carboxylate, as well as its potential applications in the synthesis of pharmaceuticals and other organic compounds. Additionally, further research should focus on developing more efficient and cost-effective methods of synthesizing ethyl 6-ethyl-2-methylpyridine-3-carboxylate. Finally, research should be conducted to determine the potential toxicity of ethyl 6-ethyl-2-methylpyridine-3-carboxylate and its potential effects on humans and the environment.
Synthesis Methods
Ethyl 6-ethyl-2-methylpyridine-3-carboxylate can be synthesized from a variety of starting materials, including pyridine, ethyl acetate, and formaldehyde. The most common method of synthesis involves the reaction of pyridine and ethyl acetate in the presence of a base, such as potassium carbonate or sodium hydroxide. The reaction is heated to approximately 100°C and the resulting product is collected and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 6-ethyl-2-methylpyridine-3-carboxylate can be achieved through a multi-step process involving the reaction of various starting materials.", "Starting Materials": [ "2-methyl-6-ethylpyridine", "ethyl chloroformate", "triethylamine", "sodium hydroxide", "water", "ethyl acetate", "sodium bicarbonate", "magnesium sulfate", "ethanol" ], "Reaction": [ "Step 1: 2-methyl-6-ethylpyridine is reacted with ethyl chloroformate and triethylamine in anhydrous ethyl acetate to form ethyl 2-methyl-6-ethylpyridine-3-carboxylate.", "Step 2: The resulting product from step 1 is then treated with sodium hydroxide in water to hydrolyze the ester group and form 2-methyl-6-ethylpyridine-3-carboxylic acid.", "Step 3: The carboxylic acid from step 2 is then reacted with ethyl chloroformate and triethylamine in anhydrous ethyl acetate to form ethyl 2-methyl-6-ethylpyridine-3-carboxylate.", "Step 4: The product from step 3 is then treated with sodium bicarbonate and extracted with ethyl acetate. The organic layer is dried over magnesium sulfate and concentrated to yield ethyl 6-ethyl-2-methylpyridine-3-carboxylate as a white solid.", "Step 5: The final product can be purified by recrystallization from ethanol." ] } | |
CAS RN |
38059-41-5 |
Product Name |
ethyl 6-ethyl-2-methylpyridine-3-carboxylate |
Molecular Formula |
C11H15NO2 |
Molecular Weight |
193.2 |
Purity |
95 |
Origin of Product |
United States |
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